Cas no 118829-13-3 (1-Bromo-2,4,5-trifluoro-3-(trifluoromethyl)benzene)
118829-13-3 structure
Product Name:1-Bromo-2,4,5-trifluoro-3-(trifluoromethyl)benzene
CAS No:118829-13-3
MF:C7HBrF6
MW:278.97726225853
CID:2893102
PubChem ID:14278826
Update Time:2025-04-21
1-Bromo-2,4,5-trifluoro-3-(trifluoromethyl)benzene Chemical and Physical Properties
Names and Identifiers
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- SCHEMBL7592418
- 118829-13-3
- DTXSID101230625
- Benzene, 1-bromo-2,4,5-trifluoro-3-(trifluoromethyl)-
- 1-bromo-2,4,5-trifluoro-3-(trifluoromethyl)benzene
- 1-Bromo-2,4,5-trifluoro-3-(trifluoromethyl)benzene
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- Inchi: 1S/C7HBrF6/c8-2-1-3(9)6(11)4(5(2)10)7(12,13)14/h1H
- InChI Key: BFYQFRIUYMSUIE-UHFFFAOYSA-N
- SMILES: BrC1=CC(=C(C(C(F)(F)F)=C1F)F)F
Computed Properties
- Exact Mass: 277.91658Da
- Monoisotopic Mass: 277.91658Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 0Ų
1-Bromo-2,4,5-trifluoro-3-(trifluoromethyl)benzene Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
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